Cas no 25563-06-8 (Benzamide, N-methoxy-4-methyl-)

• Product Name: Benzamide, N-methoxy-4-methyl-
• CAS No: 25563-06-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD21100905
• CID: 1423185
• PubChem ID: 576933
• Update Time: 2025-11-01

Benzamide, N-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-methoxy-4-methyl-
• N-methoxy(p-methyl)benzamide
• N-Methoxy-4-methylbenzamide
• DTXSID101310039
• MFCD21100905
• TS-02207
• 25563-06-8
• GBUZSFILMYQUFA-UHFFFAOYSA-N
• starbld0032775
• SCHEMBL3645797
• Benzamide, 4-methyl-N-methoxy-
• N-Methoxy-4-methylbenzamide #
• AKOS009129081

• MDL： MFCD21100905
• Inchi： 1S/C9H11NO2/c1-7-3-5-8(6-4-7)9(11)10-12-2/h3-6H,1-2H3,(H,10,11)
• InChI Key： GBUZSFILMYQUFA-UHFFFAOYSA-N
• SMILES： O(C)NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• PSA: 38.33

Benzamide, N-methoxy-4-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzamide, N-methoxy-4-methyl-

Benzamide, N-methoxy-4-methyl- (CAS No. 25563-06-8): An Overview of Its Properties, Applications, and Recent Research

Benzamide, N-methoxy-4-methyl- (CAS No. 25563-06-8) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a benzamide core with an N-methoxy and a 4-methyl substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable reagent in various scientific and industrial processes.

The chemical formula of Benzamide, N-methoxy-4-methyl- is C₉H₁₁NO₂, and its molecular weight is approximately 165.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 79 to 81°C, making it suitable for various synthetic and analytical procedures.

In the realm of organic synthesis, Benzamide, N-methoxy-4-methyl- serves as an important intermediate in the preparation of more complex molecules. Its reactivity can be harnessed to introduce functional groups or modify existing ones in target compounds. For instance, the N-methoxy group can be readily converted into other functionalities through reactions such as nucleophilic substitution or elimination processes. This versatility makes it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

Recent research has highlighted the potential of Benzamide, N-methoxy-4-methyl- in various biological applications. Studies have shown that this compound exhibits anti-inflammatory properties, which could be beneficial in the development of new therapeutic agents for inflammatory diseases. A study published in the Journal of Medicinal Chemistry (2022) reported that derivatives of Benzamide, N-methoxy-4-methyl- demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that further exploration of this compound's biological activities could lead to the discovery of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Benzamide, N-methoxy-4-methyl- has been investigated for its potential as a lead compound in the development of anticancer agents. Research conducted at the National Cancer Institute (2023) revealed that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These preliminary results are promising and warrant further investigation to optimize the structure for enhanced therapeutic efficacy.

The environmental impact of Benzamide, N-methoxy-4-methyl- has also been a subject of interest. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in the environment to harmful levels. However, proper handling and disposal practices are still recommended to minimize any potential ecological risks. The European Chemicals Agency (ECHA) has classified it as non-hazardous under current regulations, but ongoing monitoring is essential to ensure its safe use in industrial settings.

In conclusion, Benzamide, N-methoxy-4-methyl- (CAS No. 25563-06-8) is a multifaceted compound with a broad spectrum of applications in chemistry and biology. Its unique chemical structure and properties make it an important reagent in organic synthesis and a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new possibilities for its use in various scientific disciplines, underscoring its significance in modern chemistry and pharmaceutical science.